1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride
Overview
Description
1-(3,6-Dimethoxypyridin-2-yl)methanamine dihydrochloride (DMPM) is a synthetic organic compound composed of a cyclic amine, 3,6-dimethoxypyridin-2-yl, and an alkane, methanamine. It is a colorless solid that is soluble in water and other polar solvents. It is used in a variety of scientific applications, including in the synthesis of other organic compounds, as a catalyst in organic reactions, and as a reagent in biochemical and physiological studies.
Scientific Research Applications
1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride has a wide range of scientific research applications. It is used as a catalyst in organic reactions, as a reagent for the synthesis of other organic compounds, and as a reagent for biochemical and physiological studies. It is also used in the study of enzyme kinetics, as a reagent in the study of membrane proteins, and as a model compound in the study of drug metabolism.
Mechanism of Action
1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride acts as a catalyst in organic reactions, aiding in the formation of new bonds between molecules. It is also used as a reagent in biochemical and physiological studies, where it can bind to and interact with proteins and enzymes in the body.
Biochemical and Physiological Effects
1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride has been found to have a number of biochemical and physiological effects. It has been shown to bind to and inhibit the activity of certain enzymes, such as phosphatases and kinases. It has also been found to interact with and modulate the activity of certain membrane proteins, such as ion channels and transporters. In addition, 1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride has been found to have an effect on the activity of certain hormones, such as glucagon and insulin.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and use in experiments. However, it is important to note that 1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride is a relatively new compound and its effects on biochemical and physiological processes are not yet fully understood.
Future Directions
The potential applications of 1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride are still being explored. Further research is needed to better understand its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research is needed to develop new synthesis methods to produce 1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride in larger quantities and with greater purity. Additionally, research is needed to develop new methods to use 1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride in laboratory experiments, such as in the study of enzyme kinetics and membrane proteins. Finally, research is needed to investigate the potential toxic and carcinogenic effects of 1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride.
Synthesis Methods
1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride is synthesized from the reaction of 3,6-dimethoxy-2-pyridinemethanol and methanamine in an aqueous solution of hydrochloric acid. The reaction is carried out at room temperature and is complete in approximately one hour. The product is isolated by filtration and crystallized from aqueous ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride involves the reaction of 3,6-dimethoxypyridin-2-amine with formaldehyde followed by reduction with sodium borohydride to yield the desired product.", "Starting Materials": [ "3,6-dimethoxypyridin-2-amine", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 3,6-dimethoxypyridin-2-amine in water and add formaldehyde to the solution.", "Step 2: Add hydrochloric acid to the solution to adjust the pH to around 4.", "Step 3: Add sodium borohydride to the solution and stir for several hours at room temperature.", "Step 4: Acidify the solution with hydrochloric acid to pH 2-3 to precipitate the product.", "Step 5: Collect the precipitate by filtration and wash with water.", "Step 6: Dry the product under vacuum to yield 1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride." ] } | |
CAS RN |
2751620-00-3 |
Molecular Formula |
C8H14Cl2N2O2 |
Molecular Weight |
241.1 |
Purity |
95 |
Origin of Product |
United States |
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